Cas no 20367-34-4 (2-nitro-4-propoxyaniline)

2-nitro-4-propoxyaniline structure
2-nitro-4-propoxyaniline structure
Product Name:2-nitro-4-propoxyaniline
CAS No:20367-34-4
MF:C9H12N2O3
MW:196.203182220459
CID:909648
PubChem ID:88512
Update Time:2025-04-19

2-nitro-4-propoxyaniline Chemical and Physical Properties

Names and Identifiers

    • 2-nitro-4-propoxyaniline
    • 2-nitro-4-propoxyBenzenamine
    • EINECS 243-768-4
    • 20367-34-4
    • SCHEMBL1277976
    • MFCD00130060
    • DA-25768
    • 2-nitro-4-propoxy-aniline
    • AKOS024255470
    • CS-0359346
    • 2-nitro-4-propoxy-phenylamine
    • AE-562/43459386
    • VUMCVANUWQZNGD-UHFFFAOYSA-N
    • NS00026604
    • DTXSID00174295
    • Inchi: 1S/C9H12N2O3/c1-2-5-14-7-3-4-8(10)9(6-7)11(12)13/h3-4,6H,2,5,10H2,1H3
    • InChI Key: VUMCVANUWQZNGD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=C(C=1)[N+](=O)[O-])N)CCC

Computed Properties

  • Exact Mass: 196.08486
  • Monoisotopic Mass: 196.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • Melting Point: 77.5-78.5 ºC
  • Solubility: Very slightly soluble (0.18 g/l) (25 º C),
  • PSA: 78.39
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